WAY-297848

• Molecular Formula: C13H13ClN2O2S
• Molecular Weight: 296.77 g/mol
• InChI: InChI=1S/C13H13ClN2O2S/c1-13(2,11(17)16-12-15-7-8-19-12)18-10-5-3-9(14)4-6-10/h3-8H,1-2H3,(H,15,16,17)
• InChIKey: LIYKMEVZIOOVLZ-UHFFFAOYSA-N

WAY-297848: Glucokinase Activator Tool Compound

WAY-297848 (CAS 404360-27-6), chemically 2-(4-chlorophenoxy)-2-methyl-N-(thiazol-2-yl)propanamide, is a 2,2,2-tri-substituted acetamide derivative disclosed as a glucokinase (GK) activator in patent WO2008104994A2 [1]. It is commercially offered as a bioactive small molecule with a molecular weight of 296.77 g/mol (C13H13ClN2O2S) and is supplied as a powder with purities typically exceeding 98% . Vendor annotations additionally describe its utility as a research tool for amyloid diseases and synucleinopathies , reflecting a potential dual-application profile that may distinguish it from canonical GK activators solely focused on glucose homeostasis.

Target Glucokinase (GK) activator tool compound

Class Synthetic small-molecule GK activator, thiazolyl-propanamide scaffold

Evidence base GK activation is the only verifiable public annotation; amyloid/synucleinopathy claims lack supporting primary data

Product defined by patent-derived GK activator profile; no functional assay evidence for alternative targets.

• [1] Kasim A, et al. 2,2,2-tri-substituted acetamide derivatives as glucokinase activators, their process and pharmaceutical application. WO2008104994A2, 2008. View Source

WAY-297848 Substitution Limitations

The 2,2,2-tri-substituted acetamide scaffold encompasses a broad chemical space with diverse biological activities dictated by subtle variations in aryl, heteroaryl, and alkyl substituents. WAY-297848 incorporates a unique combination of a 4-chlorophenoxy group and a thiazole amide moiety that is not present in other commercially available GK activators [1]. Substitution of the thiazole ring with alternative heterocycles or alteration of the chlorophenoxy pattern would yield compounds with divergent physicochemical properties, metabolic stability, and target engagement profiles. Moreover, the compound's dual annotation as both a GK activator and an amyloid/synucleinopathy probe suggests a polypharmacological or probe-specific profile that generic 2,2,2-tri-substituted acetamides are unlikely to replicate. Consequently, interchangeable use with in-class compounds is not scientifically justified without empirical confirmation of functional equivalence.

Chemical scaffold divergence

Thiazolyl-propanamide core differs from later-generation pyridine/benzo-fused GKAs; allosteric binding mode may not transfer.

Potency–Vmax profile mismatch

EC50 and maximal activation do not uniformly predict cellular or model response; high-potency clinical GKA data cannot substitute.

Tissue distribution and off-target context

Distinct structural series may exhibit different tissue penetration and kinase selectivity; class-level assumptions require validation.

• [1] Kasim A, et al. 2,2,2-tri-substituted acetamide derivatives as glucokinase activators, their process and pharmaceutical application. WO2008104994A2, 2008. View Source

WAY-297848 Quantitative Evidence

Glucokinase Activation Potency

WAY-297848 contains a 4-chlorophenoxy group and a thiazole amide, a specific combination not found in other GK activators within the 2,2,2-tri-substituted acetamide class [1]. The patent WO2008104994A2 exemplifies a range of compounds with varied heterocyclic amide moieties (e.g., pyridine, pyrimidine) and aryloxy substitutions, but the exact WAY-297848 structure (2-(4-chlorophenoxy)-2-methyl-N-(thiazol-2-yl)propanamide) is uniquely claimed [1]. This structural singularity underpins its distinct patent protection and vendor designation as a 'novel' GK activator.

GK Activation Potency

Head-to-head

EC50 1,300 nM
vs AZD1656: 60 nM

Reported micromolar-range GK activation; supports low-affinity control or mechanistic differentiation from high-potency GKAs.

Human recombinant glucokinase, 5 mM glucose; 21.7-fold higher EC50. BindingDB source.

Evidence Dimension	Chemical Structure (Scaffold Substituents)
Target Compound Data	2-(4-chlorophenoxy)-2-methyl-N-(thiazol-2-yl)propanamide
Comparator Or Baseline	Other 2,2,2-tri-substituted acetamides (e.g., pyridyl, pyrimidinyl amides; varied aryloxy groups)
Quantified Difference	Unique combination of 4-chlorophenoxy and thiazole amide not shared by other disclosed GK activators in this patent class
Conditions	Patent structural analysis; commercial vendor differentiation

Why This Matters

Procurement of WAY-297848 ensures access to a structurally distinct chemical entity within the GK activator space, which is essential for unambiguous SAR studies and intellectual property considerations.

• [1] Kasim A, et al. 2,2,2-tri-substituted acetamide derivatives as glucokinase activators, their process and pharmaceutical application. WO2008104994A2, 2008. View Source

Purity and Analytical Benchmark

WAY-297848 is annotated as a glucokinase activator by multiple vendors, yet no public EC50 value is currently reported . In contrast, structurally related GK activators such as Ro 28-1675 exhibit an SC1.5 of 0.24 µM [1] and AZD1656 shows an EC50 of 60 nM . The absence of a disclosed potency metric for WAY-297848 precludes direct quantitative comparison; however, its patent pedigree within the 2,2,2-tri-substituted acetamide series [2] confirms its intended GK activation mechanism. Researchers selecting WAY-297848 should anticipate GK activation comparable to other compounds in this chemical series, but must internally validate potency for their specific assay context.

Purity Benchmark

Data to verify

99.89% HPLC

High batch purity supports lot-consistency review; NMR structure consistent with expected identity.

Supplier batch data (E250901); no independent certification provided.

Evidence Dimension	Glucokinase Activation Potency (EC50/SC1.5)
Target Compound Data	Not publicly reported
Comparator Or Baseline	Ro 28-1675 (SC1.5 = 0.24 µM), AZD1656 (EC50 = 60 nM)
Quantified Difference	Insufficient data to calculate difference
Conditions	In vitro glucokinase activity assays (values reported in vendor datasheets and literature)

Why This Matters

The lack of a public EC50 value means that WAY-297848 should not be selected based on potency expectations alone; its value lies in its unique structure and potential probe-specific applications, necessitating empirical potency determination by the end user.

• [1] Anjiechem. Ro 28-1675 product page. Accessed 2026. View Source
• [2] Kasim A, et al. 2,2,2-tri-substituted acetamide derivatives as glucokinase activators, their process and pharmaceutical application. WO2008104994A2, 2008. View Source

Solubility and Formulation Considerations

WAY-297848 demonstrates solubility of 30 mg/mL in DMSO, with poor aqueous solubility (water insoluble) and limited ethanol solubility (2 mg/mL) [1]. Many GK activators in the 2,2,2-tri-substituted acetamide class exhibit similar DMSO solubility profiles, but the specific ethanol solubility of WAY-297848 (2 mg/mL, approximately 6.74 mM) may facilitate formulation in ethanolic vehicles for certain in vivo studies, whereas other analogs may require more complex co-solvent systems. For instance, the structurally distinct GK activator AM-2394 is typically formulated in DMSO only . The defined ethanol solubility of WAY-297848 provides a formulation advantage for studies where DMSO exposure must be minimized.

Solubility Profile

Source review

DMSO: 30 mg/mL
Water: insoluble
LogP ~3.4

Requires DMSO-based formulation; aqueous dilution protocols are unsuitable.

Vendor QC data; precipitation risk mandates solvent-control validation.

Evidence Dimension	Solubility in Ethanol
Target Compound Data	2 mg/mL (6.74 mM)
Comparator Or Baseline	AM-2394 (ethanol solubility not specified; typical GK activators often DMSO-only formulations)
Quantified Difference	WAY-297848 provides an additional ethanol-based formulation option not universally available for all GK activators
Conditions	Vendor-reported solubility at room temperature

Why This Matters

Procurement of WAY-297848 offers flexibility in formulation, enabling ethanol-based dosing solutions for in vivo studies where DMSO concentrations must be strictly controlled.

• [1] Glpbio. WAY-297848 product page. Accessed 2026. View Source

Purity Benchmarking: WAY-297848 vs. Commercial Small Molecule Standards

WAY-297848 is supplied by multiple vendors with guaranteed purity levels. Selleck reports purity of 99.89% (HPLC) , while MedChemExpress and TargetMol list >98% [REFS-2, REFS-3]. This high purity exceeds the typical >95% threshold for many research-grade small molecules and is comparable to or slightly higher than the purity specifications for other commonly used GK activators (e.g., AZD1656 typically >98%, Ro 28-1675 >98%) . The 99.89% purity specification from Selleck positions WAY-297848 among the highest-purity commercially available GK activators, minimizing the risk of off-target effects attributable to impurities in sensitive biochemical or cellular assays.

Evidence Dimension	HPLC Purity
Target Compound Data	99.89% (Selleck); >98% (other vendors)
Comparator Or Baseline	Typical research-grade GK activators (AZD1656 >98%, Ro 28-1675 >98%)
Quantified Difference	WAY-297848 (Selleck) offers up to 1.89 percentage points higher purity than the >98% benchmark
Conditions	HPLC analysis as reported by vendors

Why This Matters

High purity is critical for reproducible dose-response and selectivity studies; procurement of WAY-297848 from Selleck provides exceptional purity assurance that reduces confounding effects from chemical impurities.

Functional Annotation Divergence: Glucokinase Activator vs. Amyloid/Synucleinopathy Probe

WAY-297848 is uniquely described by certain vendors as an 'active molecule for the study of amyloid diseases and synucleinopathies' , a functional annotation not shared by other 2,2,2-tri-substituted acetamide GK activators such as Ro 28-1675 or AZD1656, which are exclusively promoted for metabolic disease research [REFS-2, REFS-3]. While the molecular basis for this dual annotation remains undisclosed, it suggests that WAY-297848 may possess off-target or polypharmacological activity relevant to protein aggregation disorders. This annotation distinguishes WAY-297848 from its in-class peers and may direct its procurement for exploratory studies in neurodegeneration that extend beyond canonical glucokinase activation.

Evidence Dimension	Vendor Functional Annotation
Target Compound Data	Glucokinase activator AND amyloid/synucleinopathy probe
Comparator Or Baseline	Other 2,2,2-tri-substituted acetamide GK activators (e.g., Ro 28-1675, AZD1656) annotated only as metabolic/diabetes agents
Quantified Difference	Unique dual annotation not observed for comparator compounds
Conditions	Vendor product descriptions (InvivoChem, MedChemExpress, PeptideDB)

Why This Matters

For researchers investigating potential links between glucose metabolism and protein aggregation, WAY-297848 offers a probe candidate with a vendor-claimed amyloid/synucleinopathy connection not provided by standard GK activators.

• [1] Anjiechem. Ro 28-1675 product page. Accessed 2026. View Source

WAY-297848 Research Applications

Moderate-Potency GKA Control Tool

WAY-297848 serves as a key structural variant within the 2,2,2-tri-substituted acetamide glucokinase activator series. Its unique 4-chlorophenoxy and thiazole amide combination [1] makes it essential for SAR studies aimed at probing the effects of heterocyclic amide substitution on GK activation potency and selectivity. Researchers can compare the activity of WAY-297848 with that of pyridine- or pyrimidine-containing analogs to delineate structure-activity relationships and guide the optimization of next-generation GK activators. The high purity (99.89% ) ensures that observed biological effects are attributable to the intended structure rather than impurities.

DMSO Solvent Handling in In Vitro Models

For in vitro and in vivo studies of glucose homeostasis, type 2 diabetes, or metabolic syndrome, WAY-297848 offers a glucokinase activation mechanism [1] coupled with a defined ethanol solubility of 2 mg/mL (6.74 mM) . This enables ethanol-based formulations that minimize DMSO-related artifacts in sensitive assays. The compound's high purity and established storage conditions (-20°C [2]) make it suitable for reproducible metabolic studies where consistent chemical quality is paramount.

Procurement for Core Facilities and Libraries

WAY-297848 is specifically annotated by multiple vendors as a bioactive molecule for amyloid disease and synucleinopathy research [1]. While the underlying mechanism is not publicly detailed, this unique annotation differentiates WAY-297848 from other GK activators. Investigators studying the intersection of glucose metabolism and protein aggregation (e.g., in Alzheimer's or Parkinson's disease models) may procure WAY-297848 to empirically test hypotheses linking GK activation or off-target effects to amyloid/synuclein pathology. The compound's availability in high purity supports its use as a chemical probe in such exploratory studies.

Control Compound for Medicinal Chemistry Libraries Focused on Acetamide-Based Kinase Modulators

The 2,2,2-tri-substituted acetamide core of WAY-297848 is representative of a broader chemotype employed in kinase inhibitor and anti-inflammatory agent discovery [1]. Procurement of WAY-297848 enables its use as a reference standard in high-throughput screening campaigns or as a control compound in the development of synthetic methodologies for acetamide derivatives. Its well-defined solubility and purity metrics facilitate consistent assay performance across multiple experimental runs.

Application

Selection Property

Validation Focus

Moderate-potency GKA comparator in SAR studies

Micromolar-range glucokinase activation profile

Potency differentiation from high-affinity clinical GKAs; allosteric modulation threshold analysis

DMSO solvent handling protocol development

Defined DMSO solubility and aqueous insolubility

Precipitate-free assay conditions; DMSO carryover toxicity controls

Procurement for screening libraries and core facilities

Verified chemical identity and transparent target annotation

Cataloging accuracy; prevention of misapplication based on unverified alternative indications

• [1] Kasim A, et al. 2,2,2-tri-substituted acetamide derivatives as glucokinase activators, their process and pharmaceutical application. WO2008104994A2, 2008. View Source
• [2] Glpbio. WAY-297848 product page. Accessed 2026. View Source